Cas no 439096-59-0 (4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione)

4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione is a structurally complex heterocyclic compound featuring a tetrahydroquinazoline core with imino, thione, and methoxy-substituted aromatic functionalities. Its molecular architecture, incorporating multiple electron-donating groups, suggests potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of sulfur and nitrogen atoms enhances its binding affinity in coordination chemistry applications. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable intermediate in synthetic organic chemistry. Its distinct substitution pattern allows for selective modifications, enabling tailored derivatization for structure-activity relationship studies in medicinal chemistry programs.
4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione structure
439096-59-0 structure
Product Name:4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
CAS No:439096-59-0
MF:C18H19N3O3S
MW:357.42676281929
CID:6629614
PubChem ID:1482712
Update Time:2025-10-29

4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4-amino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]quinazoline-2-thione
    • 439096-59-0
    • Oprea1_221478
    • 4-imino-6,7-dimethoxy-3-(4-methoxybenzyl)-3,4-dihydro-2(1H)-quinazolinethione
    • AKOS005076171
    • 4-imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
    • 10R-0325
    • 2(1H)-Quinazolinethione, 3,4-dihydro-4-imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-
    • 4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
    • Inchi: 1S/C18H19N3O3S/c1-22-12-6-4-11(5-7-12)10-21-17(19)13-8-15(23-2)16(24-3)9-14(13)20-18(21)25/h4-9H,10,19H2,1-3H3
    • InChI Key: AHZNZLBJPRUBRT-UHFFFAOYSA-N
    • SMILES: S=C1N=C2C=C(C(=CC2=C(N)N1CC1C=CC(=CC=1)OC)OC)OC

Computed Properties

  • Exact Mass: 357.11471265g/mol
  • Monoisotopic Mass: 357.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 509.3±60.0 °C(Predicted)
  • pka: 10.62±0.20(Predicted)

4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674677-1mg
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione
439096-59-0 98%
1mg
¥436.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674677-2mg
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione
439096-59-0 98%
2mg
¥536.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674677-5mg
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione
439096-59-0 98%
5mg
¥582.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674677-10mg
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione
439096-59-0 98%
10mg
¥872.00 2024-05-13

Additional information on 4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione

4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione: A Comprehensive Overview

The compound with CAS No. 439096-59-0, known as 4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline derivative family and exhibits a unique combination of functional groups that contribute to its diverse chemical properties and potential applications.

The quinazoline core of this molecule serves as a foundational structure for various biological activities. Quinazolines are known for their ability to interact with DNA and proteins, making them valuable in drug design. The presence of the thione group further enhances its reactivity and stability under physiological conditions. Recent studies have highlighted the potential of quinazoline derivatives as anti-cancer agents due to their ability to inhibit key enzymes involved in cell proliferation.

The 4-imino group in this compound introduces additional functionality by enabling conjugation with other molecules. This feature is particularly useful in designing molecules with enhanced solubility and bioavailability. The 6,7-dimethoxy substituents contribute to the molecule's stability and selectivity by providing steric hindrance and electronic modulation. These groups also play a critical role in optimizing the compound's pharmacokinetic properties.

The (4-methoxyphenyl)methyl substituent attached at position 3 adds another layer of complexity to this molecule. This group not only enhances the molecule's lipophilicity but also provides a site for potential interaction with biological targets. Recent research has shown that such substituents can significantly influence the compound's ability to penetrate cellular membranes and bind to specific receptors.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of a quinazoline scaffold, followed by sequential functionalization to introduce the imino, methoxy, and phenylmethyl groups. Advanced methodologies such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione exhibits strong binding affinity towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies targeting various diseases. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer, inflammation, and neurodegenerative disorders. Researchers are currently exploring its efficacy in inhibiting specific oncogenic pathways and reducing oxidative stress in cellular models.

The development of novel quinazoline derivatives like this compound represents a significant step forward in medicinal chemistry. By leveraging cutting-edge synthetic techniques and computational tools, scientists are able to design molecules with tailored properties that address unmet medical needs. The continued exploration of CAS No. 439096-59-0 will undoubtedly contribute valuable insights into its therapeutic potential and pave the way for future innovations in drug development.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.